3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione
Overview
Description
3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione, also known as FB-TZD, is a thiazolidinedione derivative that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
The exact mechanism of action of 3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer progression, inflammation, and insulin resistance. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation. By inhibiting NF-κB, this compound can reduce the production of pro-inflammatory cytokines. Finally, this compound has been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a transcription factor that is involved in glucose and lipid metabolism. By activating PPARγ, this compound can improve insulin sensitivity and reduce blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound can induce apoptosis by activating the caspase cascade and inhibiting the anti-apoptotic protein Bcl-2. This compound can also inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases (MMPs). In inflammatory cells, this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In animal models of diabetes, this compound has been shown to improve insulin sensitivity and reduce blood glucose levels.
Advantages and Limitations for Lab Experiments
3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively characterized using spectroscopic techniques. Additionally, this compound has been shown to exhibit potent activity in various biological assays, making it a promising candidate for further development. However, there are also some limitations to using this compound in lab experiments. For example, it may have limited solubility in certain solvents, which could affect its activity in biological assays. Additionally, this compound may exhibit off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione. One area of research is to further investigate the mechanism of action of this compound, particularly with regard to its anti-cancer and anti-inflammatory activities. This could involve identifying the specific targets of this compound and elucidating the downstream signaling pathways that are affected. Another area of research is to explore the potential of this compound as a therapeutic agent for the treatment of diabetes. This could involve conducting clinical trials to assess its safety and efficacy in humans. Finally, future research could focus on developing analogs of this compound with improved activity and selectivity for specific targets.
Scientific Research Applications
3-(4-fluorobenzyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been investigated for its anti-diabetic properties, as it has been shown to improve insulin sensitivity in animal models.
Properties
IUPAC Name |
(5Z)-3-[(4-fluorophenyl)methyl]-5-(thiophen-2-ylmethylidene)-1,3-thiazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO2S2/c16-11-5-3-10(4-6-11)9-17-14(18)13(21-15(17)19)8-12-2-1-7-20-12/h1-8H,9H2/b13-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAHGPYDHKRVXMS-JYRVWZFOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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